N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine

• IUPAC Name: N-[[2-(2-methoxyphenoxy)pyridin-3-yl]methyl]pyrazin-2-amine
• InChI: InChI=1S/C17H16N4O2/c1-22-14-6-2-3-7-15(14)23-17-13(5-4-8-20-17)11-21-16-12-18-9-10-19-16/h2-10,12H,11H2,1H3,(H,19,21)
• InChI Key: NCRDNIXMZCKMOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=C(C=CC=N2)CNC3=NC=CN=C3
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine, also known as MPMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. MPMP is a pyrazinamide derivative that has been synthesized through various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine is not fully understood, but it is believed to inhibit the synthesis of mycolic acids, which are essential components of the cell wall of Mycobacterium tuberculosis. This inhibition leads to the disruption of the cell wall, ultimately resulting in the death of the bacteria.
Biochemical and Physiological Effects:
N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine has been shown to have low toxicity in vitro, making it a promising candidate for further development as an anti-tuberculosis drug. Additionally, N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine in lab experiments include its potent anti-tuberculosis activity, low toxicity, and potential applications in cancer research. However, the limitations of using N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine in lab experiments include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine research include further studies to understand its mechanism of action, potential applications in the treatment of other diseases, and optimization of its chemical structure.

Scientific Research Applications

N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine has been studied for its potential applications in medical research, particularly in the treatment of tuberculosis. Studies have shown that N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine exhibits potent anti-tuberculosis activity, making it a promising candidate for the development of new anti-tuberculosis drugs. Additionally, N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-pyrazinamine has been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.